Cas no 32300-87-1 (2-Methyl-5α-androst-2-en-17-one)

• Product Name: 2-Methyl-5α-androst-2-en-17-one
• CAS No: 32300-87-1
• MF: C₂₀H₃₀O
• MW: 286.451606273651
• CID: 1063552
• PubChem ID: 125494195
• Update Time: 2025-08-05

2-Methyl-5α-androst-2-en-17-one Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5α-androst-2-en-17-one
• 2-Methyl-5α-androst-
• 2-Methyl-5?-androst-2-en-17-one
• 2-Methyl-5alpha-androst-2-en-17-one
• 32300-87-1
• DB-240356

• Inchi： 1S/C20H30O/c1-13-4-5-14-6-7-15-16-8-9-18(21)19(16,2)11-10-17(15)20(14,3)12-13/h4,14-17H,5-12H2,1-3H3/t14-,15+,16+,17+,19+,20+/m1/s1
• InChI Key： NSDSMSIUAXSONQ-YLQUGHGXSA-N
• SMILES： O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC(C)=CC[C@@H]3CC[C@H]12

Computed Properties

• Exact Mass: 286.229665576g/mol
• Monoisotopic Mass: 286.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 383.4±42.0 °C at 760 mmHg
• Flash Point: 162.5±22.8 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Methyl-5α-androst-2-en-17-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Methyl-5α-androst-2-en-17-one

Introduction to 2-Methyl-5α-androst-2-en-17-one (CAS No. 32300-87-1)

2-Methyl-5α-androst-2-en-17-one, identified by its Chemical Abstracts Service (CAS) number 32300-87-1, is a significant compound in the field of biochemistry and pharmacology. This steroidal derivative belongs to the androgen class, exhibiting structural and functional similarities to natural androgens such as testosterone. Its molecular formula, C19H28O, underscores its complex yet well-studied chemical composition, making it a subject of extensive research in both academic and industrial settings.

The compound’s nomenclature reflects its structural characteristics: the presence of a methyl group at the 2-position, a 5α-androstane backbone, and a double bond at the 2-en position, with a ketone group at the 17β position. These features contribute to its unique biological activity, particularly in the context of steroid metabolism and receptor interactions. The 5α-androstane core is notable for its role in male sexual development and function, while modifications such as the methyl group at the 2-position can influence metabolic stability and bioavailability.

Recent advancements in steroid biochemistry have highlighted the importance of 2-Methyl-5α-androst-2-en-17-one in understanding endocrine pathways. Studies have demonstrated its potential role as an intermediate in the biosynthesis of certain steroid hormones, providing insights into enzymatic mechanisms such as those mediated by cytochrome P450 enzymes. This has implications for both drug development and therapeutic applications, particularly in conditions where hormonal balance is critical.

The compound’s interaction with androgen receptors has been a focal point of research, given its structural resemblance to testosterone. While it exhibits moderate affinity for these receptors, its activity is often modulated by downstream metabolic pathways. For instance, studies have explored its potential as a precursor or analog in the synthesis of selective androgen receptor modulators (SARMs), which are designed to target specific tissues with reduced side effects compared to traditional androgens.

In the realm of pharmaceutical research, 2-Methyl-5α-androst-2-en-17-one has been investigated for its potential therapeutic applications. Its structural framework suggests utility in developing treatments for conditions related to androgen deficiency or excess, such as hypogonadism or certain types of breast cancer. Additionally, its role in steroid conjugation processes has been examined, revealing insights into how the body metabolizes and excretes steroid compounds.

The synthesis of 2-Methyl-5α-androst-2-en-17-one involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Modern synthetic methodologies leverage techniques such as catalytic hydrogenation, oxidation-reduction reactions, and stereocontrolled additions to construct the desired steroidal framework efficiently. Advances in green chemistry have also influenced these processes, emphasizing sustainable solvents and catalysts that minimize environmental impact.

From a regulatory perspective, compounds like 2-Methyl-5α-androst-2-en-17-one must undergo rigorous testing to ensure safety and efficacy before clinical application. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide guidelines for non-clinical studies, including pharmacokinetic profiling, toxicity assessments, and interaction studies with other drugs. These measures are essential to mitigate risks associated with steroid-based therapies.

The compound’s significance extends beyond academic research; it serves as a valuable tool in drug discovery pipelines. Pharmaceutical companies utilize derivatives of 2-Methyl-5α-androst-2-en-17-one to screen for novel compounds with enhanced pharmacological properties. High-throughput screening (HTS) techniques enable rapid evaluation of thousands of derivatives for activity against specific biological targets, accelerating the development of next-generation therapeutics.

Emerging technologies such as CRISPR-Cas9 gene editing are beginning to intersect with steroid research by allowing precise manipulation of genes involved in steroid biosynthesis. This could lead to new insights into how compounds like 2-Methyl-5α-androst-2-en-17-one interact with endogenous pathways or influence disease progression. Such innovations hold promise for personalized medicine approaches tailored to individual genetic profiles.

The future direction of research on 2-Methyl-5α-androst-2-en-17-one may include exploring its role in neuroendocrine regulation. Preliminary studies suggest that certain steroidal derivatives can influence neurotransmitter release or receptor function in brain regions involved in mood regulation or cognitive processes. This opens avenues for investigating potential applications in neurological disorders where hormonal imbalances play a role.

In conclusion,2-Methyl-5α-androst-2-en-17-one (CAS No. 32300-87-1) represents a cornerstone compound in biochemistry and pharmacology due to its structural complexity and biological relevance. Its ongoing study not only advances our understanding of steroid metabolism but also paves the way for innovative therapeutic strategies across multiple medical disciplines.